Cas no 15457-05-3 (Fluorodifen)

• Product Name: Fluorodifen
• CAS No: 15457-05-3
• MF: C₁₃H₇F₃N₂O₅
• MW: 328.200293779373
• CID: 140724
• Update Time: 2025-05-30

Fluorodifen Chemical and Physical Properties

Names and Identifiers

• Benzene,2-nitro-1-(4-nitrophenoxy)-4-(trifluoromethyl)-
• Fluorodifen
• Fluorodifen Solution
• Flurodifen
• 2-nitro-1-(4-nitrophenoxy)-4-(trifluoromethyl)benzene
• 4-nitrophenyl α,α,α-trifluoro-2-nitro-p-tolyl ether
• 4'-Trifluoromethyl-2',4-dinitrodiphenyl ether
• C 6989
• Fluorodiphen
• NSC 58415
• Preforan

• Inchi： 1S/C13H7F3N2O5/c14-13(15,16)8-1-6-12(11(7-8)18(21)22)23-10-4-2-9(3-5-10)17(19)20/h1-7H
• InChI Key： HHMCAJWVGYGUEF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 328.03100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.510±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94 ºC
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• PSA: 100.87000
• LogP: 5.36050

Fluorodifen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H332-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36-50/53
• Safety Instruction： 26-60-61
• RTECS：KO2750000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Fluorodifen

Fluorodifen: A Comprehensive Overview

Fluorodifen, also known by its CAS number 15457-05-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a fluorine atom attached to a benzene ring, making it a derivative of difen compounds. The presence of fluorine in its structure contributes to its distinct chemical properties, including enhanced stability and reactivity under certain conditions.

The synthesis of Fluorodifen involves a series of intricate chemical reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution or electrophilic fluorination. Recent studies have highlighted the importance of optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of catalysts and alternative solvents to enhance the efficiency of Fluorodifen production while minimizing waste.

One of the most notable applications of Fluorodifen is in the field of materials science, where it serves as a precursor for the development of advanced polymers and composites. Its ability to undergo polymerization under specific conditions makes it invaluable in creating materials with tailored mechanical and thermal properties. Additionally, Fluorodifen has found utility in pharmaceutical research, where it is being investigated as a potential lead compound for drug development due to its unique pharmacokinetic profile.

Recent advancements in computational chemistry have further deepened our understanding of Fluorodifen's molecular behavior. By employing quantum mechanical calculations and molecular dynamics simulations, scientists have been able to predict its interaction with biological systems and environmental factors with unprecedented accuracy. These insights are crucial for designing experiments and optimizing its use in various applications.

In terms of environmental impact, Fluorodifen has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is required to fully understand its long-term effects on ecosystems. Regulatory bodies have also established guidelines for handling and disposing of Fluorodifen to ensure minimal environmental disruption.

Looking ahead, the future of Fluorodifen appears promising as researchers continue to explore its potential in emerging fields such as nanotechnology and green chemistry. Its ability to function as a versatile building block in chemical synthesis positions it as a key player in the development of sustainable materials and processes. Furthermore, ongoing collaborations between academic institutions and industry leaders are expected to drive innovation and expand the scope of Fluorodifen's applications.

In conclusion, Fluorodifen (CAS No. 15457-05-3) stands out as a compound with diverse applications and significant potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for scientific research and industrial development for years to come.